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Compound of Interest

Compound Name: Tetrapeptide-30

Cat. No.: B15577717

Get Quote

Tetrapeptide-30 Technical Support Center
Welcome to the Technical Support Center for Tetrapeptide-30. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of Tetrapeptide-30 in a research setting. Here you will find troubleshooting guides

and frequently asked questions to address common challenges during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Tetrapeptide-30 and what is its primary mechanism of action?

A1: Tetrapeptide-30 is a synthetic peptide with the amino acid sequence Pro-Lys-Glu-Lys

(PKEK).[1][2] It is known for its skin-brightening and anti-inflammatory properties.[3] Its primary

mechanism of action involves the inhibition of melanogenesis by downregulating inflammatory

cytokines such as IL-6, IL-8, and TNF-α.[1] It also interferes with the UV-induced p53–POMC–

α-MSH–MC1R signaling cascade, which reduces the production of proopiomelanocortin

(POMC), a precursor to the melanocyte-stimulating hormone (α-MSH).[1][4] This ultimately

leads to decreased tyrosinase expression and a reduction in melanin synthesis.[1][4]

Q2: What is the purity of commercially available Tetrapeptide-30?
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A2: Commercially available Tetrapeptide-30 for research is typically offered at a high purity,

often ≥98% as determined by HPLC.[5]

Q3: How should I store lyophilized Tetrapeptide-30?

A3: Lyophilized Tetrapeptide-30 should be stored in a freezer at -20°C for long-term storage,

where it can be stable for up to 24 months.[5] It should be kept in a tightly sealed container,

protected from light and moisture.[5]

Q4: How long are stock solutions of Tetrapeptide-30 stable?

A4: Once dissolved, it is recommended to prepare aliquots of the stock solution to avoid

repeated freeze-thaw cycles.[6] Stock solutions can be stored at -20°C for up to one month or

at -80°C for up to six months.[6]

Troubleshooting Guide
Problem: My lyophilized Tetrapeptide-30 appears as a small film or is difficult to see in the vial.

Cause: This is common for small quantities of lyophilized peptides and is not necessarily an

indication of product loss.

Solution: Before opening, centrifuge the vial to ensure all the powder is at the bottom.

Proceed with the reconstitution protocol as planned.

Problem: I'm having difficulty dissolving Tetrapeptide-30 in my desired solvent.

Cause: While Tetrapeptide-30 is generally water-soluble, issues can arise due to factors like

pH or the presence of other solutes.

Solution: Tetrapeptide-30 has been reported to be soluble in water at up to 100 mg/mL,

though this may require sonication to achieve.[6] If you are experiencing difficulty, refer to the

detailed "Protocol for Solubilizing Tetrapeptide-30" below. The peptide's sequence (PKEK)

gives it a net positive charge at neutral pH, suggesting good solubility in aqueous solutions.

If issues persist, a slightly acidic buffer may aid dissolution.[7]

Problem: My Tetrapeptide-30 solution has become cloudy or shows signs of precipitation.
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Cause: This may be due to peptide aggregation, especially at high concentrations, incorrect

pH, or after prolonged storage. Hydrophobic interactions, though less likely with this

hydrophilic peptide, can also contribute.[8]

Solution:

Sonication: A brief sonication in a water bath can help to redissolve aggregates.[7]

pH Adjustment: Ensure the pH of your buffer is not at the isoelectric point of the peptide.

Storage: Store aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles.[6]

Filtration: For cell culture experiments, filter the reconstituted solution through a 0.22 µm

filter to remove any potential aggregates or microbial contamination.[6]

Quantitative Data
Table 1: Solubility of Tetrapeptide-30

Solvent Reported Solubility
Molar
Concentration (at
max solubility)

Notes

Water (H₂O) 100 mg/mL ~199.76 mM
May require

sonication.[6]

Table 2: Storage Recommendations for Tetrapeptide-30
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 2 years
Keep desiccated and

protected from light.

Stock Solution -20°C Up to 1 month
Aliquot to avoid

freeze-thaw cycles.[6]

Stock Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.[6]

Experimental Protocols
Protocol for Solubilizing Tetrapeptide-30
This protocol is based on the known hydrophilic nature of Tetrapeptide-30 and general peptide

handling guidelines.

Materials:

Lyophilized Tetrapeptide-30

Sterile, high-purity water (e.g., Milli-Q or WFI)

Vortex mixer

Ultrasonic water bath

Sterile microcentrifuge tubes

Procedure:

Equilibrate: Allow the vial of lyophilized Tetrapeptide-30 to come to room temperature before

opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.
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Add Solvent: Carefully add the desired volume of sterile water to the vial to achieve the

target concentration. For example, to prepare a 10 mg/mL stock solution, add 100 µL of

water to 1 mg of peptide.

Initial Dissolution: Gently vortex the vial for 10-20 seconds to aid dissolution.

Sonication (if necessary): If the peptide does not fully dissolve, place the vial in an ultrasonic

water bath for 5-10 minutes.[6] Monitor the solution to see if it clarifies.

Final Check: Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into sterile microcentrifuge tubes for single-

use to avoid contamination and degradation from repeated freeze-thaw cycles. Store the

aliquots at -20°C or -80°C.[6]
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Caption: Experimental workflow for handling Tetrapeptide-30.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.com/tetrapeptide-30.html
https://www.medchemexpress.com/tetrapeptide-30.html
https://www.benchchem.com/product/b15577717/docs?utm_src=pdf-body-img#improving-tetrapeptide-30-solubility-for-research
https://www.benchchem.com/product/b15577717/docs?utm_src=pdf-body#improving-tetrapeptide-30-solubility-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keratinocyte

Melanocyte

UVB Radiation

p53 Inflammatory Cytokines
(IL-6, IL-8, TNF-α)

Induces

POMC Gene

Activates

α-MSH

Precursor to

MC1R

Binds to

Tetrapeptide-30

Inhibits

Inhibits

PKA Pathway

MITF

Activates

Tyrosinase

Upregulates

Melanin Synthesis

Click to download full resolution via product page

Caption: Tetrapeptide-30's mechanism in inhibiting melanogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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